4-(2,5-dioxopyrrolidin-1-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C20H18N2O6S2/c23-18-7-8-19(24)22(18)15-3-5-16(6-4-15)30(26,27)21-13-20(25,14-9-11-29-12-14)17-2-1-10-28-17/h1-6,9-12,21,25H,7-8,13H2
• InChI Key: IBDNYWWMIULSNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)NCC(C3=CSC=C3)(C4=CC=CO4)O
• Molecular Formula: C20H18N2O6S2
• Molecular Weight: 446.5 g/mol

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H18N2O6S2 and its molecular weight is 446.49. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Compounds with functionalities similar to the one described often play a crucial role in synthetic organic chemistry, particularly in the development of new synthetic methodologies or as intermediates in the synthesis of more complex molecules. For example, the rearrangement of certain furan and thiophene derivatives under specific conditions has been studied, highlighting the utility of sulfonamide groups in facilitating chemical transformations (Stankyavichus, Stankyavichene, & Terent’ev, 1999). Such research underpins the value of complex sulfonamides in organic synthesis, potentially including the synthesis and functionalization of the given compound.

Photophysical and Photochemical Properties

The photophysical and photochemical properties of compounds containing benzenesulfonamide derivatives have been explored, particularly in the context of their potential applications in materials science and photodynamic therapy. For instance, zinc phthalocyanines substituted with benzenesulfonamide derivative groups have been synthesized and characterized, with findings suggesting their suitability as photosensitizers in photodynamic therapy due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020). This area of research indicates the potential for compounds with benzenesulfonamide functionalities to contribute to the development of novel therapeutic agents or materials with unique photophysical properties.

Biological Screening and Potential Therapeutic Applications

The incorporation of benzenesulfonamide into various molecular frameworks has been associated with a range of biological activities, which could extend to the discussed compound. For example, studies on benzenesulfonamide derivatives have evaluated their antimicrobial, anti-inflammatory, and potential anticancer properties, suggesting a broad spectrum of pharmacological applications (El-Gaby et al., 2018). While the specific molecule may not have been directly studied, the structural motifs it contains are indicative of potential utility in drug discovery and medicinal chemistry.